Cas no 1421489-67-9 (N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1421489-67-9
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 5406344
• Update Time: 2025-07-16

N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-yl)-1-methylpyrazol-3-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H14N4O3/c1-9-6-11(17-21-9)14(19)15-8-10-7-12(18(2)16-10)13-4-3-5-20-13/h3-7H,8H2,1-2H3,(H,15,19)
• InChI Key： DCEAQRLGSMNJCH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCC2C=C(C3=CC=CO3)N(C)N=2)=O)=N1

Additional information on N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1421489-67-9)

In recent years, the compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1421489-67-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The furan and pyrazole moieties, in particular, are known for their biological activity, making this compound a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key areas of interest is its potential as an inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating these pathways, suggesting its utility in the development of novel therapeutics for conditions such as cancer and chronic inflammation.

The synthesis and optimization of N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating further pharmacological evaluation. Additionally, structure-activity relationship (SAR) studies have provided insights into the critical structural elements required for its biological activity, paving the way for the design of more potent analogs.

Another noteworthy development is the exploration of this compound's pharmacokinetic and toxicological profiles. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for its progression into clinical trials. Recent findings indicate favorable pharmacokinetic characteristics, with good oral bioavailability and minimal off-target effects, further bolstering its potential as a drug candidate.

In conclusion, the compound N-{[5-(furan-2-yl)-1-methyl-1H-pyrazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1421489-67-9) represents a promising avenue for drug discovery and development. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling subject for ongoing and future research. Continued efforts in this area are expected to yield significant advancements in the treatment of various diseases, particularly those involving inflammatory and oncogenic pathways.